Cas no 812642-66-3 (2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid)
812642-66-3 structure
Product Name:2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid
CAS No:812642-66-3
MF:C11H11NO7
MW:269.207543611526
CID:869715
PubChem ID:3719980
Update Time:2025-04-19
2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid
- CHEMBRDG-BB 6755049
- AKOS022060367
- 812642-66-3
- 2-(4-formyl-2-methoxy-6-nitrophenoxy)propanoic acid, AldrichCPR
- SCHEMBL2559632
- DTXSID60395489
- AKOS000113790
- CS-0116835
-
- MDL: MFCD05625239
- Inchi: 1S/C11H11NO7/c1-6(11(14)15)19-10-8(12(16)17)3-7(5-13)4-9(10)18-2/h3-6H,1-2H3,(H,14,15)
- InChI Key: JANBLAADNZANNL-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)C)C1C(=CC(C=O)=CC=1[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 269.05400
- Monoisotopic Mass: 269.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.424
- Boiling Point: 484.9°C at 760 mmHg
- Flash Point: 247°C
- Refractive Index: 1.589
- PSA: 118.65000
- LogP: 1.79100
2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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